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Compound of Interest

Compound Name: Dimethylglyoxime

Cat. No.: B3433209

An In-depth Technical Guide to the Safety Hazards and Handling of Dimethylglyoxime

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethylglyoxime (DMG), a white crystalline powder with the chemical formula CaHsN20z, is
an organic compound belonging to the oxime family.[1] It is widely recognized in analytical
chemistry as a highly selective chelating agent, particularly for the detection, quantification, and
precipitation of metal ions like nickel, palladium, and cobalt.[1][2][3] While indispensable for
these applications, its use necessitates a thorough understanding of its potential hazards and
the implementation of rigorous safety protocols. This guide provides a comprehensive overview
of the safety hazards, handling precautions, and emergency procedures associated with
dimethylglyoxime to ensure its safe use in a laboratory setting.

Hazard Identification and Classification

Dimethylglyoxime is classified as a hazardous substance. Its primary hazards are its
flammability as a solid and its potential for oral toxicity.[4][5][6]

GHS Classification:
» Flammable solids: Category 2[4][5][7]

» Acute toxicity, oral: Category 3 (Toxic if swallowed) or Category 4 (Harmful if swallowed)[5][6]
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The table below summarizes the key hazard and precautionary statements associated with
dimethylglyoxime according to the Globally Harmonized System (GHS).
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Code

Statement

Hazard Statements (H-Statements)

H228

Flammable solid.[4][5][7]

H301 / H302

Toxic if swallowed / Harmful if swallowed.[5][6]

[8]

Precautionary Statements (P-Statements)

Keep away from heat, hot surfaces, sparks,

P210 open flames and other ignition sources. No
smoking.[4][5][7]
Ground and bond container and receiving
P240 .
equipment.[7]
P24l Use explosion-proof electrical/ventilating/lighting
equipment.[7]
264 Wash hands and any exposed skin thoroughly
after handling.[5][9]
Do not eat, drink or smoke when using this
P270
product.[5]
P280 Wear protective gloves/protective clothing/eye
protection/face protection.[7]
IF SWALLOWED: Call a POISON CENTER or
P301 + P312 L
doctor/physician if you feel unwell.[10]
In case of fire: Use water spray, alcohol-
P370 + P378 resistant foam, dry chemical, or carbon dioxide
to extinguish.[4][5]
P405 Store locked up.[9][10]
Dispose of contents/container to an approved
P501

waste disposal plant.[5][9]

Physical and Chemical Properties
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Understanding the physical and chemical properties of dimethylglyoxime is crucial for its safe
handling and storage.

Property Value
White crystalline powder or colorless solid.[1][2]
Appearance
[6]
Molecular Formula CaHsN202[1][2]
Molar Mass 116.12 g/mol [1][3][6]
Melting Point 240 to 241 °C (Decomposes)[1][2][3]
Density 1.37 g/cm3[1][3]
Vapor Pressure 0.00069 mmHg[6]
Poorly soluble in water; Soluble in ethanol,
Solubility methanol, acetone, ether, and pyridine.[1][2][6]
[8]
Autoignition Temperature No data available.[9]

Toxicological Information

The primary health risks associated with dimethylglyoxime are acute oral toxicity and irritation
to the skin, eyes, and respiratory system.[10][11][12]

Routes of Exposure & Health Effects:

Ingestion: Harmful or toxic if swallowed.[5][12] Accidental ingestion may cause serious
damage to health.[12]

Inhalation: Inhalation of dust may cause respiratory tract irritation.[11][12]

Skin Contact: May cause skin irritation.[11][12] Pre-existing dermatitis may be accentuated.
[12]

Eye Contact: May cause eye irritation, characterized by redness and tearing.[11][12]
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Toxicity Data Value Species

LDLo (Oral) 250 mg/kg Rat[12]

Note: Several safety data sheets indicate that comprehensive toxicological data is unavailable,
so the substance should be handled with care as if its properties are not fully investigated.[4]
[13][14]

Handling, Storage, and Incompatibility

5.1 Safe Handling

o Work in a well-ventilated area, preferably under a chemical fume hood.[9][15]
¢ Avoid the formation and inhalation of dust.[5][9][15]

» Keep the substance away from all sources of ignition, including heat, sparks, open flames,
and hot surfaces.[4][7]

e Use non-sparking tools and explosion-proof electrical equipment.[4][7]
e Ground and bond all containers and receiving equipment to prevent static discharge.[4][7]
o Wear appropriate Personal Protective Equipment (PPE) as detailed in Section 6.0.[4]

e Practice good industrial hygiene: Wash hands thoroughly after handling and before eating,
drinking, or smoking.[4][5][9]

5.2 Storage

Store in a cool, dry, and well-ventilated area.[4][5][9]

Keep containers tightly closed to prevent contamination and moisture absorption.[4][5][9]

Protect from direct sunlight.[4]

Store locked up in a designated area.[9][10]
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» Store away from incompatible materials.

5.3 Incompatible Materials

e Strong oxidizing agents[14][16]

e Strong acids and bases[4][12]

e Reducing agents[12]

Exposure Controls and Personal Protective

Equipment (PPE)

To minimize exposure, the following engineering controls and PPE are mandatory.

Protection Type

Specification

Engineering Controls

Use only in a well-ventilated area with local
exhaust ventilation or under a chemical fume
hood.[9][17] Ventilation equipment should be

explosion-proof.[11]

Eye/Face Protection

Wear chemical safety goggles or safety glasses
with side-shields conforming to EN166 or
NIOSH standards.[4][5][9]

Hand Protection

Wear protective gloves, such as nitrile rubber.
Inspect gloves prior to use and use proper

removal technique.[4][7][15]

Skin and Body Protection

Wear a lab coat or other protective clothing.[9]
[14] For significant risk, consider a flame-

retardant antistatic protective suit.[15]

Respiratory Protection

If dust is generated and engineering controls are
insufficient, use a NIOSH-approved particulate
respirator.[4][14][15]
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Emergency Procedures

7.1 First Aid Measures

Inhalation: Immediately move the affected person to fresh air.[4][5] If breathing is difficult or
stops, provide artificial respiration.[5] Seek medical attention if symptoms persist.[4]

Skin Contact: Remove all contaminated clothing immediately.[4] Wash the affected area
thoroughly with soap and plenty of water.[4][5] Seek medical attention if irritation develops or
persists.[4]

Eye Contact: Immediately flush eyes with plenty of running water for at least 15 minutes,
holding the eyelids open.[4][11] Remove contact lenses if present and easy to do.[4] Seek
immediate medical attention.

Ingestion: Do NOT induce vomiting.[5] If the person is conscious, rinse their mouth with
water and have them drink two glasses of water at most.[5][13] Never give anything by
mouth to an unconscious person.[5] Seek immediate medical attention or call a poison
center.[9]

7.2 Firefighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder,
or carbon dioxide (CO2).[5][9][17]

Specific Hazards: The substance is a flammable solid.[4][7] Fine dust dispersed in air may
form an explosive mixture.[9][12] Hazardous combustion products include carbon monoxide
(CO), carbon dioxide (COz2), and nitrogen oxides (NOx).[9][14]

Protective Actions: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA).[9] Use water spray to cool unopened containers.[5]

7.3 Accidental Release Measures (Spill Cleanup Protocol)

In the event of a spill, a systematic and cautious approach is required to prevent injury and
environmental contamination.

Protocol:
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Evacuate and Secure: Immediately evacuate non-essential personnel from the spill area.[9]
[15] Remove all sources of ignition and ensure the area is well-ventilated.[4][5]

Don PPE: Before approaching the spill, put on the appropriate personal protective
equipment, including a respirator, chemical-resistant gloves, safety goggles, and protective
clothing.[4][9]

Contain Spill: Prevent the spilled material from entering drains, sewers, or waterways.[5][7]

[9]
Clean Up:

o For small spills, gently sweep or scoop the material into a suitable, labeled container for
disposal.[5][9]

o Avoid actions that generate dust clouds.[5][9] Using a wet-brushing method or an
electrically protected vacuum cleaner is recommended.[5]

Decontaminate: Clean the affected area thoroughly once the material has been collected.

Dispose: Seal the container with the collected material and dispose of it as hazardous waste
through a licensed disposal company, in accordance with all local and national regulations.[5]

[°]
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Caption: Workflow for handling a Dimethylglyoxime spill.
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Disposal Considerations

Unused dimethylglyoxime and contaminated waste must be treated as hazardous waste.[5]

Disposal should be carried out by a licensed disposal company in strict accordance with local,
state, and federal environmental regulations.[5][9] Do not mix with other waste.[5] Uncleaned

containers should be handled as if they contain the product itself.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. testbook.com [testbook.com]

. Dimethylglyoxime: Structure, Uses & Safety Explained [vedantu.com]

. byjus.com [byjus.com]

. pentachemicals.eu [pentachemicals.eu]

. chemicalbook.com [chemicalbook.com]

. Dimethylglyoxime | C4AH8N202 | CID 135459645 - PubChem [pubchem.ncbi.nlm.nih.gov]
. sds.mcmaster.ca [sds.mcmaster.ca]

. cameo.mfa.org [cameo.mfa.org]

°
(o] (0] ~ (o)) ()] EEN w N =

. durhamtech.edu [durhamtech.edu]

.
[ERN
o

. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

.
[E
[E

. labdepotinc.com [labdepotinc.com]

.
[ERN
N

. datasheets.scbt.com [datasheets.scbt.com]

.
[ERN
w

. sigmaaldrich.com [sigmaaldrich.com]

[ ]
[N
N

. westliberty.edu [westliberty.edu]

.
[ERN
a1

. gustavus.edu [gustavus.edu]

.
[ERN
(o)

. fishersci.com [fishersci.com]

°
[ERN
\l

. carlroth.com [carlroth.com]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b3433209?utm_src=pdf-body
https://www.chemicalbook.com/msds/dimethylglyoxime.pdf
https://www.chemicalbook.com/msds/dimethylglyoxime.pdf
https://www.durhamtech.edu/sites/default/files/safety_data_sheets/Chemistry-and-Biology/Dimethylglyoxime%20cas95-45-4%20SDS.pdf
https://www.chemicalbook.com/msds/dimethylglyoxime.pdf
https://www.chemicalbook.com/msds/dimethylglyoxime.pdf
https://www.benchchem.com/product/b3433209?utm_src=pdf-custom-synthesis
https://testbook.com/chemistry/dimethylglyoxime
https://www.vedantu.com/chemistry/dimethylglyoxime
https://byjus.com/chemistry/dimethylglyoxime/
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Dimethylglyoxime_0295_5.0.pdf
https://www.chemicalbook.com/msds/dimethylglyoxime.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethylglyoxime
https://sds.mcmaster.ca/Dimethylglyoxime.pdf
https://cameo.mfa.org/wiki/Dimethylglyoxime
https://www.durhamtech.edu/sites/default/files/safety_data_sheets/Chemistry-and-Biology/Dimethylglyoxime%20cas95-45-4%20SDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR14325_msds.pdf
https://www.labdepotinc.com/media/wysiwyg/pdfs/lc136001.pdf
https://datasheets.scbt.com/sc-211355.pdf
https://www.sigmaaldrich.com/SG/en/sds/sial/162574?userType=undefined
https://westliberty.edu/health-and-safety/files/2010/02/Dimethylglyoxime.pdf
https://gustavus.edu/academics/departments/chemistry/documents/documents/DimethylglyoximeDMG.pdf
https://www.fishersci.com/store/msds?partNumber=AA3945818&productDescription=NCKL+DIMETHYLGLYOXIME+99%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-36TY-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTc4MzN8YXBwbGljYXRpb24vcGRmfGFETmpMMmc0WVM4NU1UYzFNalU1TWpFM09UVXdMMU5FUWw4ek5sUlpYMGxGWDBWT0xuQmtaZ3wyYmE4NDE3ZThhZjRlYzczODBmMWI4NjVhZTI5MTU5NDMxYWRiNTdlMjY5OGYwYjljNjFkNjFmNzIzM2JhNDJm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3433209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Safety hazards and handling precautions for
Dimethylglyoxime]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3433209#safety-hazards-and-handling-precautions-
for-dimethylglyoxime]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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